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Storage Stability of Triflumizole

The European Food Safety Authority (EFSA) review provides a clear statement on the storage stability of

triflumizole and its metabolites, which is crucial for ensuring the reliability of analytical results [1].

Aspect Details

Analyte Stability Triflumizole and the metabolites FM-6-1, FD-2-1, and FA-1-1 are stable
under frozen conditions [1].

Recommended
Condition

-20 °C [1].

Demonstrated
Duration

At least 6 months in high acid and high water content commodities [1].

Related Analytical Methods

The storage stability data is supported by proven analytical procedures for determining triflumizole residues.

The following table summarizes a common method used in the scientific literature [2] [3] [4].
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Step Description

Extraction Samples are homogenized and extracted with methanol [2] [3] [4].

Liquid-Liquid
Partitioning

The extract is partitioned into dichloromethane (methylene chloride) to transfer

the analytes to an organic phase [2] [4].

Clean-up The extract is cleaned up using a solid-phase column, typically packed with

Florisil, to remove interfering co-extractives [2] [4].

Analysis &
Detection

Determination is performed by HPLC with UV detection at a wavelength of 238
nm [2] [4].

The workflow below illustrates the general steps for sample preparation and analysis of triflumizole

residues.
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Frequently Asked Questions

Q: What is the enforcement residue definition for triflumizole in fruit crops? A: For compliance

monitoring within the EU, the residue definition is the sum of triflumizole and its main metabolite FM-6-

1, expressed as triflumizole [1].

Q: What is the typical limit of detection (LOD) for these analytical methods? A: The methods described

have excellent sensitivity, with a typical LOD of 0.01 to 0.02 mg/kg (ppm) [2] [3] [4].

Q: Are commercial analytical standards for triflumizole available? A: Yes, analytical standards for

triflumizole and its metabolite FM-6-1 are commercially available, which are necessary for calibration and

quality control [1] [5].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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